Cas no 1184480-19-0 (methyl 4-{(3-chlorophenyl)methylamino}butanoate)

• Product Name: methyl 4-{(3-chlorophenyl)methylamino}butanoate
• CAS No: 1184480-19-0
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 2116646
• PubChem ID: 60695033
• Update Time: 2025-06-26

methyl 4-{(3-chlorophenyl)methylamino}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-chlorobenzylamino)butanoate
• methyl 4-{(3-chlorophenyl)methylamino}butanoate

• Inchi： 1S/C12H16ClNO2/c1-16-12(15)6-3-7-14-9-10-4-2-5-11(13)8-10/h2,4-5,8,14H,3,6-7,9H2,1H3
• InChI Key： ADEUAUCBJAGPIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCCCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 211
• Topological Polar Surface Area: 38.3

Additional information on methyl 4-{(3-chlorophenyl)methylamino}butanoate

Methyl 4-{(3-Chlorophenyl)methylamino}butanoate (CAS No. 1184480-19-0): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 4-{(3-chlorophenyl)methylamino}butanoate (CAS No. 1184480-19-0) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to as MCMB, is a derivative of butanoic acid and features a substituted phenyl group, making it an interesting candidate for various medicinal chemistry studies.

The chemical structure of methyl 4-{(3-chlorophenyl)methylamino}butanoate is characterized by a butanoate ester linked to a methylamino group, which is further substituted with a 3-chlorophenyl moiety. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, including solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in biological systems and its potential as a therapeutic agent.

Recent studies have explored the pharmacological properties of methyl 4-{(3-chlorophenyl)methylamino}butanoate in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that MCMB exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential neuroprotective effects. Research has demonstrated that methyl 4-{(3-chlorophenyl)methylamino}butanoate can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways, particularly those related to oxidative stress response and cell survival.

In addition to its anti-inflammatory and neuroprotective properties, MCMB has also been investigated for its potential as an analgesic. Preclinical studies have shown that it can effectively reduce pain responses in animal models of chronic pain, suggesting its potential use in pain management therapies. The analgesic effect is believed to be mediated through the inhibition of specific pain receptors and the modulation of pain signaling pathways.

The safety profile of methyl 4-{(3-chlorophenyl)methylamino}butanoate is another critical aspect of its evaluation as a potential drug candidate. Toxicology studies have indicated that MCMB exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical trials. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of methyl 4-{(3-chlorophenyl)methylamino}butanoate involves several steps, including the formation of the butanoic acid derivative and subsequent functionalization with the 3-chlorophenyl group. The process requires precise control over reaction conditions to ensure high yield and purity of the final product. Advances in synthetic chemistry have made it possible to produce MCMB on a larger scale, facilitating its use in more extensive research and development efforts.

Despite its promising properties, methyl 4-{(3-chlorophenyl)methylamino}butanoate faces several challenges before it can be developed into a commercial pharmaceutical product. These challenges include optimizing its pharmacokinetic properties, such as bioavailability and half-life, as well as addressing any potential drug-drug interactions. Additionally, regulatory hurdles must be overcome to ensure that the compound meets all safety and efficacy standards set by health authorities.

In conclusion, methyl 4-{(3-chlorophenyl)methylamino}butanoate (CAS No. 1184480-19-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in pharmaceutical research. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the development of new treatments for various diseases.